Cas no 2172032-56-1 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid
• CAS No: 2172032-56-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5895737
• PubChem ID: 165485463
• Update Time: 2025-08-05

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid
• EN300-1481063
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylbenzoic acid
• 2172032-56-1

• Inchi： 1S/C28H28N2O5/c1-18-13-14-19(27(32)33)16-25(18)30-26(31)12-6-7-15-29-28(34)35-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,13-14,16,24H,6-7,12,15,17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YQKBRBOICPUVPV-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NC1C=C(C(=O)O)C=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic Acid: A Comprehensive Overview

CAS No 2172032-56-1 refers to the compound known as 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid, a highly specialized chemical entity with significant applications in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a methyl-substituted benzoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and functionality of the molecule.

The synthesis of this compound involves multi-step processes that highlight the versatility of modern organic chemistry techniques. Researchers have employed strategies such as nucleophilic substitution, coupling reactions, and protection/deprotection sequences to construct this intricate molecule. Recent advancements in catalytic asymmetric synthesis have further expanded the potential for producing enantiomerically pure derivatives of this compound, which is particularly valuable in drug discovery and chiral resolution studies.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations while maintaining structural integrity. For instance, the Fmoc group can be selectively removed under specific conditions, enabling precise control over the reactivity of the amide functionalities. This property has been exploited in the development of novel bioactive molecules and advanced materials with tailored properties.

Recent studies have demonstrated the potential of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug design. Moreover, its application in peptide-based drug delivery systems has been explored, where it serves as a stabilizing agent or a targeting moiety.

In addition to its medicinal applications, this compound has found utility in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymerization techniques make it an attractive candidate for use in nanotechnology and surface modification applications. Researchers have reported on its role in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH.

The stability and reactivity of this compound have been extensively studied under various conditions. It has been observed that the presence of electron-donating groups like the methyl substituent on the benzoic acid moiety enhances the overall stability of the molecule while also influencing its electronic properties. These insights have been instrumental in optimizing synthetic protocols and improving yields.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Efforts are ongoing to develop greener synthesis routes that minimize waste generation and energy consumption.

In conclusion, CAS No 2172032-56-1 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its complex structure, versatile reactivity, and potential for further functionalization make it an invaluable tool for researchers in both academia and industry. As advancements continue to be made in synthetic methodologies and material science, this compound is poised to play an even more significant role in shaping future innovations.